Cas no 877634-18-9 (N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-(pyridin-4-yl)methylethanediamide)

• Product Name: N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-(pyridin-4-yl)methylethanediamide
• CAS No: 877634-18-9
• MF: C₂₅H₂₉N₅O₄
• MW: 463.52886557579
• CID: 6503521
• Update Time: 2025-07-18

N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-(pyridin-4-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-(pyridin-4-yl)methylethanediamide
• N'-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-N-(pyridin-4-ylmethyl)oxamide

• Inchi： 1S/C25H29N5O4/c1-33-21-6-4-20(5-7-21)29-12-14-30(15-13-29)22(23-3-2-16-34-23)18-28-25(32)24(31)27-17-19-8-10-26-11-9-19/h2-11,16,22H,12-15,17-18H2,1H3,(H,27,31)(H,28,32)
• InChI Key： MMAKXORWTGUHRC-UHFFFAOYSA-N
• SMILES： C(NCC1C=CN=CC=1)(=O)C(NCC(C1=CC=CO1)N1CCN(C2=CC=C(OC)C=C2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-(pyridin-4-yl)methylethanediamide

Research Brief on N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-(pyridin-4-yl)methylethanediamide (CAS: 877634-18-9)

The compound N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-(pyridin-4-yl)methylethanediamide (CAS: 877634-18-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the unique structural features of this compound, which combines a furan ring, a piperazine moiety, and a pyridine group, making it a promising candidate for targeting specific biological pathways. The presence of the 4-methoxyphenyl group in the piperazine segment has been particularly noted for its role in enhancing the compound's binding affinity to certain receptors, such as serotonin and dopamine receptors, which are critical in neurological and psychiatric disorders.

In vitro and in vivo studies have demonstrated that N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-(pyridin-4-yl)methylethanediamide exhibits notable activity in modulating neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry (2023) reported that this compound acts as a dual modulator of serotonin and dopamine receptors, suggesting potential applications in treating conditions like depression, schizophrenia, and Parkinson's disease. The study also noted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

Further investigations into the compound's mechanism of action have revealed its ability to cross the blood-brain barrier efficiently, a critical factor for central nervous system (CNS) therapeutics. Molecular docking studies have provided insights into the compound's interactions with receptor binding sites, highlighting the importance of the furan and pyridine rings in stabilizing these interactions. These findings have been corroborated by X-ray crystallography data, which offer a detailed view of the compound's binding mode.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Recent research has focused on structural modifications to enhance its therapeutic index. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters explored the impact of substituting the methoxy group with other functional groups, revealing that certain modifications could improve receptor specificity without compromising potency.

In conclusion, N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-(pyridin-4-yl)methylethanediamide represents a promising scaffold for the development of novel CNS therapeutics. Ongoing research is expected to further elucidate its pharmacological potential and pave the way for preclinical development. Future studies should focus on optimizing its structure-activity relationship and evaluating its efficacy in disease models to translate these findings into clinical applications.